(R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl (3R)-3-propan-2-ylpiperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C12H24N2O2.ClH/c1-9(2)10-8-14(7-6-13-10)11(15)16-12(3,4)5;/h9-10,13H,6-8H2,1-5H3;1H/t10-;/m0./s1
• InChI Key: SLZISJZHABZVQQ-PPHPATTJSA-N
• Canonical SMILES: CC(C)C1CN(CCN1)C(=O)OC(C)(C)C.Cl
• Isomeric SMILES: CC(C)[C@@H]1CN(CCN1)C(=O)OC(C)(C)C.Cl
• Molecular Formula: C12H25ClN2O2
• DSSTOX Substance ID: DTXSID40662484
• Molecular Weight: 264.79 g/mol
• CAS RN: 1217444-26-2

Description

-(R)-tert-Butyl 3-isopropylpiperazine-1-carboxylate hydrochloride, or (R)-t-BIPP-HCl, is a chiral compound that is used in various scientific research applications. It is a versatile and useful compound due to its ability to be used as a chiral ligand in asymmetric synthesis and as a reagent in organic synthesis. It can also be used in the study of biological systems and has been used to study the structure-activity relationship of proteins and enzymes.

Scientific Research Applications

Environmental Applications and Decomposition Studies

One area of research involves the study of compounds like methyl tert-butyl ether (MTBE), which shares the tert-butyl group with the compound of interest. Studies have explored the decomposition of MTBE in environmental settings, indicating the potential for similar compounds to undergo environmental degradation or be utilized in pollution control. For instance, Hsieh et al. (2011) discuss the decomposition of MTBE using a cold plasma reactor, highlighting the feasibility of applying radio frequency plasma for environmental remediation of similar compounds (Hsieh et al., 2011).

Pharmacology and Biomedical Research

In the field of pharmacology, certain tert-butyl-containing compounds have been studied for their medicinal properties, including as anticancer, antimicrobial, and antibacterial agents. Dembitsky (2006) provides a comprehensive review of naturally occurring neo fatty acids and neo alkanes, including synthetic derivatives containing tertiary butyl groups, which exhibit a range of biological activities. This suggests the potential for structurally related compounds to be explored for drug development and other biomedical applications (Dembitsky, 2006).

Material Science and Chemical Recycling

Another important application area is in material science, where compounds featuring tert-butyl groups are investigated for their roles in polymer synthesis and recycling. Karayannidis and Achilias (2007) review the chemical recycling of poly(ethylene terephthalate) (PET), highlighting processes that could potentially be applicable or relevant to the handling and recycling of plastics and other materials containing similar chemical moieties (Karayannidis & Achilias, 2007).